Cas no 1285219-00-2 (5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid)

• Product Name: 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid
• CAS No: 1285219-00-2
• MF: C₁₁H₈BrNO₂S
• MW: 298.155720710754
• CID: 5274023
• PubChem ID: 82135103
• Update Time: 2025-05-25

5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid
• 1285219-00-2
• EN300-691789
• 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid

• Inchi： 1S/C11H8BrNO2S/c1-6-9(16-10(13-6)11(14)15)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
• InChI Key： HTLBJYPCBDDUHI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(C)N=C(C(=O)O)S1

Computed Properties

• Exact Mass: 296.94591g/mol
• Monoisotopic Mass: 296.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid

Introduction to 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid (CAS No. 1285219-00-2)

5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1285219-00-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a thiazole core, which is a sulfur-containing five-membered ring, combined with a brominated phenyl group and a methyl substituent. The carboxylic acid functionality at the 2-position of the thiazole ring further enhances its reactivity and potential utility in synthetic chemistry and drug development.

The structural attributes of 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid make it a versatile intermediate in the synthesis of more complex molecules. The presence of the bromine atom at the 3-position of the phenyl ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many bioactive compounds. Additionally, the methyl group at the 4-position of the thiazole ring influences the electronic properties of the molecule, potentially affecting its binding affinity and pharmacological activity.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid may confer unique pharmacological profiles, making it a valuable candidate for further investigation. For instance, studies have shown that thiazole derivatives can modulate enzyme activity and interact with biological targets involved in disease pathways.

One notable area of research involving thiazole-based compounds is their role in oncology. Several thiazole derivatives have demonstrated promising results in preclinical studies as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The bromophenyl moiety in 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid could potentially enhance its ability to bind to these targets by increasing lipophilicity or by participating in specific interactions with amino acid residues in the enzyme active site. This has prompted researchers to explore its derivatives as lead compounds for novel anticancer agents.

Another emerging field where this compound is gaining attention is neurology. Thiazole derivatives have been investigated for their potential to interact with neurotransmitter receptors and ion channels. The structural features of 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid, particularly the combination of the thiazole ring and the brominated phenyl group, suggest that it might modulate central nervous system (CNS) activity. This opens up possibilities for developing treatments for neurological disorders such as epilepsy, depression, or Parkinson's disease.

The synthesis of 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include bromination of a phenyl derivative, condensation with a thioamide or thiol compound to form the thiazole ring, and subsequent carboxylation at the 2-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, facilitating their use in large-scale drug discovery programs.

The pharmacokinetic properties of 5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid are also subjects of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Computational modeling techniques are increasingly being employed to predict these properties based on molecular structure data. These predictions can guide experimental design and help optimize lead compounds for better pharmacokinetic profiles.

In conclusion,5-(3-Bromophenyl)-4-methyl-1,3-thiazole-2-carboxylic acid (CAS No. 1285219-00-2) represents an exciting opportunity for medicinal chemists due to its structural complexity and potential biological activities. Its unique combination of functional groups makes it a valuable building block for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for thiazole derivatives,this compound is likely to play an important role in future drug development efforts.